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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282 Get Quote

An In-Depth Technical Guide to 2-Methyl-5-vinylpyrazine: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Methyl-5-vinylpyrazine. The information is curated for researchers, scientists,

and professionals in drug development who require detailed chemical data.

Chemical Properties
2-Methyl-5-vinylpyrazine is a colorless to pale yellow liquid known for its nutty, roasted aroma.

[1] It is a key flavor component in a variety of foods and beverages. The physicochemical

properties of 2-Methyl-5-vinylpyrazine are summarized in the table below for easy reference

and comparison.
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Property Value

Molecular Formula C₇H₈N₂

Molecular Weight 120.15 g/mol

CAS Number 13925-08-1

Appearance Colorless to pale yellow liquid

Odor Nutty, roasted, coffee-like aroma

Boiling Point 198 - 200 °C at 760 mmHg

Density 1.026 g/cm³

Solubility
Soluble in organic solvents (e.g., ethanol),

insoluble in water

Flash Point 82 °C

Refractive Index 1.557 - 1.561 at 20°C

Chemical Structure
The structural details of 2-Methyl-5-vinylpyrazine are fundamental to understanding its

chemical behavior and interactions.

IUPAC Name: 2-methyl-5-vinylpyrazine

SMILES String:CC1=CN=C(C=N1)C=C

InChI Key:JASFBLBUHWKFBZ-UHFFFAOYSA-N

The molecule consists of a pyrazine ring substituted with a methyl group at position 2 and a

vinyl group at position 5.
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Starting Materials
(e.g., 2-methylpyrazine derivative)

Chemical Reaction
(e.g., Wittig reaction or dehydration of a corresponding ethanol derivative)

Reaction Workup
(e.g., Quenching, Extraction)

Purification
(e.g., Column Chromatography, Distillation)

Product Characterization
(NMR, GC-MS, IR)

2-Methyl-5-vinylpyrazine

Classification of 2-Methyl-5-vinylpyrazine

Organic Compound

Heterocyclic Compound

Aromatic Compound

Pyrazine Derivative

Flavoring Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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